Cas no 57076-70-7 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-)
57076-70-7 structure
Product Name:1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-
CAS No:57076-70-7
MF:C17H26N4O3
MW:334.413343906403
CID:346548
PubChem ID:20568875
Update Time:2025-04-19
1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-
- 7-(5-oxohexyl)-1,3-di(propan-2-yl)purine-2,6-dione
- DTXSID60608824
- SCHEMBL11359942
- 57076-70-7
- 7-(5-Oxohexyl)-1,3-di(propan-2-yl)-3,7-dihydro-1H-purine-2,6-dione
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- Inchi: 1S/C17H26N4O3/c1-11(2)20-15-14(16(23)21(12(3)4)17(20)24)19(10-18-15)9-7-6-8-13(5)22/h10-12H,6-9H2,1-5H3
- InChI Key: UXMPJJAWUSAUDZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2CCCCC(C)=O)N(C(N1C(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 334.20068
- Monoisotopic Mass: 334.20049070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.5Ų
Experimental Properties
- PSA: 75.51
1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
57076-70-7 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-) Related Products
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